![molecular formula C6H6N4OS B1460012 3-Mercapto-5-methyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one CAS No. 91184-07-5](/img/structure/B1460012.png)
3-Mercapto-5-methyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
Overview
Description
“3-Mercapto-5-methyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one” is a heterocyclic compound . Heterocyclic compounds are cyclic compounds with at least two different elements as atom of ring members . In the five-membered aromatic azole chain, triazole compounds containing two carbon and three nitrogen atoms are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities .
Synthesis Analysis
The synthesis of triazole derivatives has been a topic of interest in medicinal chemistry . Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular . The synthesis of these compounds often involves aromatic nucleophilic substitution .
Scientific Research Applications
Antiviral and Antimicrobial Activities
The triazole and pyrimidine moieties present in 3-Mercapto-5-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one have been explored for their potential antiviral and antimicrobial properties. Compounds with similar structures have shown promise in inhibiting the growth of various pathogenic organisms. The presence of a thiol (mercapto) group may further enhance these activities, making it a valuable compound for developing new antimicrobial agents .
Synthesis of Quinoxaline Derivatives
Quinoxalines exhibit a broad spectrum of antibacterial activity. The compound can serve as a precursor for the synthesis of novel [1,2,4]triazolo[4,3-a]quinoxaline derivatives. These derivatives can be synthesized via aromatic nucleophilic substitution, potentially leading to new drugs with enhanced antimicrobial properties .
Antifungal Drug Development
Triazole compounds, such as voriconazole and posaconazole, are crucial in treating fungal infections. The structural similarity of 3-Mercapto-5-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one to these antifungal drugs suggests its potential use in developing new antifungal therapies. Its modification could lead to compounds with improved efficacy against fungal pathogens .
Inhibitors for Dihydroorotate Dehydrogenase
Dihydroorotate dehydrogenase is an enzyme essential for pyrimidine biosynthesis, and its inhibition has antimalarial activity. The compound’s structure makes it a suitable candidate for the synthesis of inhibitors targeting this enzyme, which could contribute to new antimalarial drugs .
Binding to HIV TAR RNA
The compound’s potential to bind to HIV TAR RNA suggests its use in investigating the pharmacological activity caused by this interaction. It could lead to the development of new therapeutic agents targeting HIV at the molecular level .
Surface Enhanced Raman Scattering (SERS) Probes
3-Mercapto-1,2,4-triazole, a related compound, has been used to design SERS-based probes for fast and accurate detection of DNA markers. By extension, 3-Mercapto-5-methyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one could be utilized in the design of novel SERS probes, contributing to advancements in molecular diagnostics .
properties
IUPAC Name |
5-methyl-3-sulfanylidene-2,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4OS/c1-3-2-4(11)7-5-8-9-6(12)10(3)5/h2H,1H3,(H,9,12)(H,7,8,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCODANNGUOSOCH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC2=NNC(=S)N12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50357596 |
Source
|
| Record name | 5-Methyl-3-sulfanylidene-2,3-dihydro[1,2,4]triazolo[4,3-a]pyrimidin-7(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50357596 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Mercapto-5-methyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one | |
CAS RN |
91184-07-5 |
Source
|
| Record name | 5-Methyl-3-sulfanylidene-2,3-dihydro[1,2,4]triazolo[4,3-a]pyrimidin-7(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50357596 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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